Cas no 19006-82-7 (6-Phenylpyridin-2(1H)-one)

• Product Name: 6-Phenylpyridin-2(1H)-one
• CAS No: 19006-82-7
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD00059760
• CID: 214163
• PubChem ID: 87575065
• Update Time: 2025-06-08

6-Phenylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Phenylpyridin-2(1H)-one
• 6-Phenyl-2-pyridone
• 2(1H)-Pyridinone,6-phenyl-
• 6-phenyl-1H-pyridin-2-one
• 2-Hydroxy-6-phenylpyridine
• 6-Phenyl-2-pyridon
• 6-phenylhydropyridin-2-one
• Phenylpyridone
• Einecs 242-740-9
• 6-Phenylpyridin-2(1H)
• 6-Phenylpyridine-2-ol
• 6-Phenyl-2(1H)-pyridone
• 6-Phenyl-2(1H)-pyridinone
• 6-phenyl-2-pyridone95+%
• 2(1H)-Pyridinone, 6-phenyl-
• ZLUIDXRFWSPPCC-UHFFFAOYSA-N
• 6-phenyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridone, 6-phenyl-
• 6-phenyl pyridone
• 6-phenylpyridin-2-ol
• 6-Phenyl-2-pyridinol
• 6-Phenyl-2-pyridinone
• ChemDiv2_003339
• 6-hydroxy-2-phenylpyridine
• Oprea1_742008
• Oprea1_572957
• MLS000077324
• 2(1H)-Pyridinone,6-p
• 5H7X2M5BA4
• DTXSID40172472
• FS-2549
• SMR000001308
• 2-hydroxy-6-phenylpyridine, AldrichCPR
• P0948
• CHEMBL1730128
• CS-0205234
• AKOS000513746
• 6-Phenyl-2(1H)-pyridinone, AldrichCPR
• 6-Phenyl-2(1H)-pyridinone #
• EU-0066750
• MFCD00059760
• AKOS015866959
• UNII-5H7X2M5BA4
• NS00026213
• SCHEMBL1028576
• FT-0767429
• HMS2378P03
• A880432
• 19006-82-7
• CL-259275
• HMS1378H17
• SB52731
• XH1395
• DTXCID3094963
• DB-017682

• MDL： MFCD00059760
• Inchi： 1S/C11H9NO/c13-11-8-4-7-10(12-11)9-5-2-1-3-6-9/h1-8H,(H,12,13)
• InChI Key： ZLUIDXRFWSPPCC-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 171.06800
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 197.0 to 201.0 deg-C
• PSA: 32.86000
• LogP: 2.04190
• Solubility: Uncertain

6-Phenylpyridin-2(1H)-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 6-Phenylpyridin-2(1H)-one

Research Brief on 6-Phenylpyridin-2(1H)-one (CAS: 19006-82-7): Recent Advances and Applications in Chemical Biology and Medicine

The compound 6-Phenylpyridin-2(1H)-one (CAS: 19006-82-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this scaffold, focusing on its synthesis, biological activities, and emerging roles in drug discovery. Recent studies highlight its utility as a privileged structure in the design of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, with several derivatives advancing to preclinical evaluation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Phenylpyridin-2(1H)-one derivatives exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC₅₀ values in the low nanomolar range. Structural optimization efforts revealed that substitutions at the 4-position of the phenyl ring significantly enhanced selectivity profiles, reducing off-target effects while maintaining anticancer potency in in vitro models of breast and lung cancer. Molecular dynamics simulations further elucidated key binding interactions with the ATP-binding pocket, providing a roadmap for next-generation inhibitors.

In the realm of infectious diseases, researchers have exploited the scaffold's ability to disrupt bacterial quorum sensing systems. A Nature Communications paper (2024) reported that halogenated 6-Phenylpyridin-2(1H)-one analogs effectively attenuated virulence factor production in Pseudomonas aeruginosa by interfering with LasR receptor binding. This anti-virulence approach, distinct from traditional antibiotics, showed promise in overcoming resistance mechanisms while sparing commensal microbiota—a critical advantage in antimicrobial stewardship.

Advances in synthetic methodologies have also expanded access to structurally diverse derivatives. A novel visible-light-mediated C-H functionalization protocol (ACS Catalysis, 2024) enabled efficient late-stage diversification of the 6-Phenylpyridin-2(1H)-one core, allowing rapid generation of structure-activity relationship (SAR) libraries. This technique proved particularly valuable for introducing metabolically stable substituents, addressing previous pharmacokinetic limitations observed in early lead compounds.

Emerging applications extend beyond small-molecule therapeutics. Recent work in Chemical Science (2024) demonstrated the incorporation of 6-Phenylpyridin-2(1H)-one motifs into proteolysis-targeting chimeras (PROTACs), where the scaffold served as a versatile linker component facilitating ternary complex formation between target proteins and E3 ubiquitin ligases. This innovation has opened new avenues for targeted protein degradation strategies in oncology and neurodegenerative diseases.

Ongoing clinical translation efforts face challenges in optimizing blood-brain barrier penetration for CNS targets and mitigating potential hERG channel interactions—areas where computational modeling and prodrug approaches show particular promise. The compound's favorable patent landscape and modular synthetic accessibility continue to drive commercial interest, with several pharmaceutical companies listing 19006-82-7 derivatives in their preclinical pipelines for inflammatory and oncological indications.